Cas no 89106-94-5 (Solvent Red 179)

• Product Name: Solvent Red 179
• CAS No: 89106-94-5
• MF: C₁₂H₂₆N₄O₂
• MW: 258.360442638397
• CID: 90992
• PubChem ID: 248199
• Update Time: 2025-04-18

Solvent Red 179 Chemical and Physical Properties

Names and Identifiers

• Solvent Red 179
• C.I.Solvent Red 179
• N,N''-Decane-1,10-diyldicarbamimidic acid
• 6968-52-1
• 10-(carbamoylamino)decylurea
• 89106-94-5
• NSC-64862
• Decamethylenbisharnstoff
• SCHEMBL11180722
• DTXSID10989837
• NCIOpen2_003122
• NSC64862
• SolventRed179

• Inchi： 1S/C12H26N4O2/c13-11(17)15-9-7-5-3-1-2-4-6-8-10-16-12(14)18/h1-10H2,(H3,13,15,17)(H3,14,16,18)
• InChI Key： MOUJWRXYUCHBOI-UHFFFAOYSA-N
• SMILES： O=C(N)NCCCCCCCCCCNC(N)=O

Computed Properties

• Exact Mass: 320.095
• Monoisotopic Mass: 320.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 11
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 6
• XLogP3: 1.3
• Topological Polar Surface Area: 32.7A^2

Experimental Properties

• Density: 1.4
• Boiling Point: 611.6 °C at 760 mmHg
• Flash Point: 323.7 °C
• Refractive Index: 1.787
• PSA: 34.37000
• LogP: 4.74510

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic carbonic acids and derivatives Ureas